Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate

• IUPAC Name: methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate
• InChI: InChI=1S/C16H13F2NO3/c1-22-16(21)14(10-6-3-2-4-7-10)19-15(20)11-8-5-9-12(17)13(11)18/h2-9,14H,1H3,(H,19,20)
• InChI Key: XJFQWDLTTHGKQP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NC(=O)C2=C(C(=CC=C2)F)F
• Molecular Formula: C16H13F2NO3
• Molecular Weight: 305.28 g/mol

Description

Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties that make it suitable for use in a range of experiments and research studies.

Mechanism of Action

The mechanism of action of Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate is not fully understood. However, it is believed that the compound works by inhibiting the growth of cancer cells by inducing apoptosis (programmed cell death). It has also been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate has been shown to exhibit a range of biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, it has been reported to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in good yield. It has also been shown to exhibit potent biological activity, making it a promising lead compound for the development of new drugs. However, the compound has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the research and development of Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate. One direction is to explore the compound's potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to investigate the compound's mechanism of action in more detail, which could lead to the development of more potent and selective drugs. Additionally, there is a need to develop more efficient and cost-effective synthesis methods for the compound, which could make it more accessible for use in research and drug development.

Synthesis Methods

The synthesis method of Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate involves the reaction of 2,3-difluorobenzoyl chloride with methyl phenylglyoxylate in the presence of a base such as triethylamine. The reaction takes place at room temperature and produces the desired compound in good yield. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

Methyl 2-[(2,3-difluorobenzoyl)amino]-2-phenylacetate has a wide range of scientific research applications. One of its major applications is in the field of medicinal chemistry, where it is used as a starting material for the synthesis of various biologically active compounds. It has been reported that this compound exhibits potent antitumor activity against a range of cancer cell lines, making it a promising lead compound for the development of new anticancer agents.